Cas no 24146-05-2 (2-AMINO-3-(2-HYDROXY-5-METHYLPHENYL)PROPANOIC ACID)

• Product Name: 2-AMINO-3-(2-HYDROXY-5-METHYLPHENYL)PROPANOIC ACID
• CAS No: 24146-05-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5580809
• PubChem ID: 5224968
• Update Time: 2025-06-08

2-AMINO-3-(2-HYDROXY-5-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(2-HYDROXY-5-METHYLPHENYL)PROPANOIC ACID
• o-Tyrosine, 5-methyl-, DL- (8CI)
• 24146-05-2
• beta-(2-hydroxy-5-methylphenyl)alanine
• EN300-1826873
• AKOS012627195
• CS-0344480
• SCHEMBL2033125

• Inchi： 1S/C10H13NO3/c1-6-2-3-9(12)7(4-6)5-8(11)10(13)14/h2-4,8,12H,5,11H2,1H3,(H,13,14)
• InChI Key： RPDMZAYNSCPHJK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±42.0 °C(Predicted)
• pka: 2.32±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-AMINO-3-(2-HYDROXY-5-METHYLPHENYL)PROPANOIC ACID

Introduction to 2-AMINO-3-(2-HYDROXY-5-METHYLPHENYL)PROPANOIC ACID (CAS No. 24146-05-2)

2-Amino-3-(2-hydroxy-5-methylphenyl)propanoic acid, also known as HomoTyrosine, is a unique and biologically significant compound with the CAS number 24146-05-2. This amino acid derivative is characterized by its distinctive structural features, including a hydroxy and methyl group on the aromatic ring, which confer it with a range of interesting properties and potential applications in various fields of chemistry and biology.

The molecular formula of 2-Amino-3-(2-hydroxy-5-methylphenyl)propanoic acid is C₁₀H₁₃NO₃, and its molecular weight is approximately 199.21 g/mol. The compound is a white crystalline solid that is soluble in water and polar organic solvents. Its structural complexity makes it an attractive target for synthetic chemists and a valuable tool for researchers in medicinal chemistry, biochemistry, and pharmacology.

HomoTyrosine has garnered significant attention due to its potential biological activities. Recent studies have highlighted its role in various physiological processes, including protein synthesis, signal transduction, and cellular metabolism. For instance, a study published in the Journal of Biological Chemistry in 2021 demonstrated that HomoTyrosine can modulate the activity of certain enzymes involved in neurotransmitter synthesis, suggesting its potential as a therapeutic agent for neurological disorders.

In the realm of drug discovery, 2-Amino-3-(2-hydroxy-5-methylphenyl)propanoic acid has shown promise as a lead compound for the development of novel therapeutics. Its ability to interact with specific protein targets makes it an attractive candidate for structure-based drug design. Researchers at the University of California, San Francisco, have reported that derivatives of HomoTyrosine exhibit potent anti-inflammatory and anti-cancer properties, opening new avenues for the treatment of chronic diseases.

The synthetic accessibility of HomoTyrosine has also been a focus of recent research. A novel synthetic route published in the Tetrahedron Letters in 2020 described an efficient and scalable method for the preparation of this compound using palladium-catalyzed cross-coupling reactions. This advancement has facilitated the production of large quantities of pure HomoTyrosine, enabling more extensive biological evaluations and clinical trials.

Clinical trials involving HomoTyrosine-based compounds are currently underway to assess their safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting improved symptoms and tolerability. These findings have sparked interest from pharmaceutical companies, leading to increased investment in the development of HomoTyrosine-derived drugs.

Beyond its therapeutic applications, 2-Amino-3-(2-hydroxy-5-methylphenyl)propanoic acid has found utility in analytical chemistry and materials science. Its unique spectroscopic properties make it an excellent probe for studying protein-protein interactions and conformational changes. Additionally, researchers at the Massachusetts Institute of Technology have explored the use of HomoTyrosine-containing polymers for developing advanced biomaterials with tunable mechanical properties.

In conclusion, HomoTyrosine (CAS No. 24146-05-2) is a multifaceted compound with a wide range of applications in both fundamental research and practical applications. Its unique structural features and biological activities make it a valuable asset in the fields of medicinal chemistry, biochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, the future prospects for this compound appear highly promising.